Dimethisoquin hydrochloride
Overview
Description
Dimethisoquin hydrochloride, also known as Quinisocaine and QUOTANE, is a topical anesthetic used as an antipruritic . It inhibits nicotinic acetylcholine receptors (alpha4/beta4 and alpha4/beta2) with the maximum inhibition potency occurring for the α4β4 subtype . It is also a cholinergic drug that inhibits the growth of bacteria and other human pathogens .
Synthesis Analysis
The synthesis of Dimethisoquin involves a Henry reaction between phthalaldehydic acid and 1-nitropentane . This reaction involves a hydroxy acid and the expulsion of water gives a product which upon reduction of the nitro group via catalytic hydrogenation leads to the amine . Treatment of that amine with sodium hydroxide leads to ring opening of the lactone ring to the intermediary amino acid .
Molecular Structure Analysis
The molecular formula of Dimethisoquin hydrochloride is C17H25ClN2O . Its molecular weight is 308.8 g/mol . The IUPAC Standard InChI is InChI=1S/C17H24N2O.ClH/c1-4-5-9-15-13-14-8-6-7-10-16 (14)17 (18-15)20-12-11-19 (2)3;/h6-8,10,13H,4-5,9,11-12H2,1-3H3;1H .
Chemical Reactions Analysis
Dimethisoquin hydrochloride is a cholinergic drug that binds to bacterial cells and blocks the production of proteins, thereby inhibiting their growth .
Physical And Chemical Properties Analysis
Dimethisoquin hydrochloride is a crystalline substance that is soluble in water, alcohol, and chloroform, but practically insoluble in ether . It has a melting point of 144 °C .
Scientific Research Applications
Cancer Treatment : Dimethisoquin hydrochloride, also known as DC661, is a novel dimeric chloroquine derivative. It has been found to inhibit autophagy more effectively than hydroxychloroquine (HCQ) and impairs tumor growth, indicating potential as a cancer treatment agent (Rebecca et al., 2018).
Antitumor Activity : This compound has shown potential antitumor activity. It destabilizes the mTORC1/lysosomal interaction versus causing DNA damage, which contributes to its antitumor properties (Rebecca et al., 2016).
Malaria Treatment : Research has demonstrated that Dimethisoquin hydrochloride can cure malaria-infected mice. Additionally, it is selectively and powerfully cytotoxic to cancer cells, which further supports its use in cancer therapy (Rosenthal et al., 2009).
Chemotherapeutic Agent : It is considered a potential chemotherapeutic agent in preclinical development for treating AIDS, AIDS-related complications, and cancer (Lee, 2010).
Local Anesthetic Applications : The crystal structure of Dimethisoquin hydrochloride monohydrate suggests possible sites of action of local anesthetics in the cell membrane (Hayward & Donohue, 1977).
Analgesic and Anti-Inflammatory Activity : This compound has pronounced analgesic and anti-inflammatory activities. It is suggested for use in medical practice as a non-narcotic analgesic (Rakhmanova et al., 2022).
Mechanism of Action
Safety and Hazards
Future Directions
Dimethisoquin hydrochloride has been shown to be effective against chronic arthritis, anesthetic, autoimmune diseases, hyaluronic acid in vitro, benzalkonium chloride in vitro and infectious diseases such as eye disorders, diabetic neuropathy, and bone cancer . New approaches using capsaicin, a vanilloid-receptor agonist, and ACh antagonists (e.g., dimethisoquin hydrochloride, botulinum toxin, quinidine, linalool) are being proposed and reported .
properties
IUPAC Name |
2-(3-butylisoquinolin-1-yl)oxy-N,N-dimethylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O.ClH/c1-4-5-9-15-13-14-8-6-7-10-16(14)17(18-15)20-12-11-19(2)3;/h6-8,10,13H,4-5,9,11-12H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEYCAKMZVYADRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC2=CC=CC=C2C(=N1)OCCN(C)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6045373 |
Source
|
| Record name | Dimethisoquin hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6045373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethisoquin hydrochloride | |
CAS RN |
2773-92-4 |
Source
|
| Record name | Dimethisoquin hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2773-92-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dimethisoquin hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6045373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[(3-butyl-1-isoquinolyl)oxy]ethyl(dimethyl)ammonium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.608 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIMETHISOQUIN HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SMP2689462 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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